Cas no 3457-90-7 (1,3-Propanediol,1,3-dinitrate)

• Product Name: 1,3-Propanediol,1,3-dinitrate
• CAS No: 3457-90-7
• MF: C₃H₆N₂O₆
• MW: 166.089540958405
• CID: 306655
• PubChem ID: 96257
• Update Time: 2025-04-19

1,3-Propanediol,1,3-dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1,3-dinitrate
• 3-nitrooxypropyl nitrate
• 1,3-Propylene glycol dinitrate
• Trimethylene dinitrate
• Trimethylene nitrate
• DTXSID20188117
• SCHEMBL4731008
• KOSAMXZBGUIISK-UHFFFAOYSA-N
• 1,3-bis-(nitrooxy)propane
• NSC 62613
• 4NLR2HTY9M
• 1,3-Propanediol, dinitrate (8CI)(9CI)
• 1,3-Propanediol dinitrate
• 3457-90-7
• NSC-62613
• 1,3-Propanediol, 1,3-dinitrate
• NSC62613
• 1,3-Propanediol, dinitrate

• Inchi： 1S/C3H6N2O6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2
• InChI Key： KOSAMXZBGUIISK-UHFFFAOYSA-N
• SMILES： O(CCCO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.02258
• Monoisotopic Mass: 166.022586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 1.1

Experimental Properties

• Density: 1.427
• Boiling Point: 234°Cat760mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.453
• PSA: 104.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic nitrates Alkyl nitrates